Cas no 96287-88-6 (1H-Purine, 6-heptyl-)

• Product Name: 1H-Purine, 6-heptyl-
• CAS No: 96287-88-6
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 751489
• Update Time: 2023-08-03

1H-Purine, 6-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine, 6-heptyl-
• 6-heptyl-7H-purine

• Inchi： 1S/C12H18N4/c1-2-3-4-5-6-7-10-11-12(15-8-13-10)16-9-14-11/h8-9H,2-7H2,1H3,(H,13,14,15,16)
• InChI Key： NHIBIISLSNTINX-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C(CCCCCCC)N=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Topological Polar Surface Area: 54.5